Cas no 953851-15-5 (2-5-(2-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide)

• Product Name: 2-5-(2-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide
• CAS No: 953851-15-5
• MF: C₁₈H₁₅N₅O₃
• MW: 349.343403100967
• CID: 5431035
• Update Time: 2025-11-01

2-5-(2-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(2-methylphenyl)tetrazol-2-yl]-N-(3-oxo-1H-2-benzofuran-5-yl)acetamide
• 2-5-(2-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide

• Inchi： 1S/C18H15N5O3/c1-11-4-2-3-5-14(11)17-20-22-23(21-17)9-16(24)19-13-7-6-12-10-26-18(25)15(12)8-13/h2-8H,9-10H2,1H3,(H,19,24)
• InChI Key： DLNZFPWYNPMSLE-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2C)N=NN1CC(NC1C=CC2COC(=O)C=2C=1)=O

Additional information on 2-5-(2-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide

Comprehensive Analysis of 2-5-(2-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide (CAS No. 953851-15-5)

The compound 2-5-(2-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide (CAS No. 953851-15-5) is a highly specialized organic molecule with a unique structural framework. Its chemical architecture combines a tetrazole ring, a benzofuran moiety, and an acetamide linker, making it a subject of significant interest in pharmaceutical and material science research. The presence of these functional groups suggests potential applications in drug discovery, particularly in targeting enzymes or receptors where such heterocyclic systems are known to exhibit bioactivity.

In recent years, researchers have focused on tetrazole-containing compounds due to their metabolic stability and ability to mimic carboxylic acids, a feature highly relevant in medicinal chemistry. The 2-methylphenyl substitution in this compound further enhances its lipophilicity, which could improve membrane permeability—a critical factor in drug design. Meanwhile, the 3-oxo-1,3-dihydro-2-benzofuran segment introduces a rigid, planar structure that may contribute to binding affinity in biological systems. These attributes align with current trends in small-molecule drug development, where researchers seek compounds with balanced physicochemical properties.

The synthesis of CAS No. 953851-15-5 typically involves multi-step organic reactions, including cyclization and amide coupling strategies. Advanced techniques like HPLC purification and NMR characterization are essential for ensuring the compound's purity and structural integrity. Given the growing demand for high-purity research chemicals, this compound has garnered attention from laboratories specializing in structure-activity relationship (SAR) studies and lead optimization.

From an industrial perspective, 953851-15-5 represents a valuable intermediate for developing novel therapeutic agents. Its structural motifs are frequently explored in anti-inflammatory and central nervous system (CNS) drug candidates, reflecting broader market interests in neurological and immunological disorders. Additionally, the compound's potential as a fluorescence probe or photoactive material is being investigated, leveraging the benzofuran unit's luminescent properties—a hot topic in optoelectronic materials research.

Environmental and safety assessments of 2-5-(2-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide indicate it requires standard laboratory handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation controls are recommended during manipulation. This aligns with the increasing emphasis on green chemistry and sustainable laboratory practices—a frequent search query among modern researchers.

In conclusion, CAS No. 953851-15-5 exemplifies the convergence of medicinal chemistry and materials science. Its versatile scaffold addresses multiple contemporary research needs, from drug discovery to functional materials. As the scientific community continues to explore heterocyclic compounds with multifunctional properties, this molecule remains a compelling case study for interdisciplinary innovation.